Cas no 2172306-20-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid
- EN300-1501343
- 2172306-20-4
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid
-
- Inchi: 1S/C26H32N2O6/c1-5-26(16-33-4,23(30)31)28-22(29)25(2,3)15-27-24(32)34-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21H,5,14-16H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: XKCRAUNYIMBZEL-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)(C)C(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 114Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1501343-0.05g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-0.1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-0.25g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-0.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-2.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-5.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-10.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1501343-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1501343-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-(methoxymethyl)butanoic acid |
2172306-20-4 | 100mg |
$2963.0 | 2023-09-27 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid
Comprehensive Analysis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172306-20-4)
In the rapidly evolving field of pharmaceutical and biochemical research, the compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172306-20-4) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where it serves as a crucial building block for constructing complex peptide sequences. Its methoxymethyl and dimethylpropanamido groups enhance stability and solubility, making it a preferred choice for researchers.
The growing interest in peptide-based therapeutics and drug discovery has propelled the demand for high-purity amino acid derivatives like CAS No. 2172306-20-4. Recent studies highlight its role in developing targeted drug delivery systems and bioconjugation strategies, aligning with the trend toward personalized medicine. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient synthesis—makes it a sustainable option for modern laboratories.
One of the most frequently searched questions in this domain is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query by offering exceptional chemical selectivity and low side-reactivity, ensuring high yields in peptide chain elongation. Its hydrophilic-lipophilic balance (HLB) also makes it suitable for designing amphiphilic peptides, which are pivotal in nanotechnology and biomaterials research.
From a technical perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid exhibits remarkable stereochemical purity, a critical factor in enantioselective synthesis. This attribute is particularly valuable in the development of chiral drugs, where optical purity directly impacts efficacy. Furthermore, its CAS No. 2172306-20-4 is often cross-referenced in patents related to biocatalysis and enzyme mimetics, underscoring its versatility.
In conclusion, CAS No. 2172306-20-4 represents a cornerstone in contemporary bioorganic chemistry, bridging gaps between academic research and industrial applications. Its alignment with cutting-edge trends—such as AI-driven molecular design and high-throughput screening—ensures its relevance in future scientific breakthroughs. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its structural modularity for innovative solutions.
2172306-20-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-(methoxymethyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)